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Compound of Interest

Compound Name: dsa8

Cat. No.: B1663357

Topic: Using DSAS8 in Fluorescence Microscopy
Audience: Researchers, scientists, and drug development professionals.

After a comprehensive search of scientific literature, commercial product databases, and
chemical compound repositories, there is no publicly available information on a fluorescent
probe, dye, or molecular marker referred to as "DSAS8" for use in fluorescence microscopy. The
term "DSA8" predominantly corresponds to electronic components, including diodes,
oscilloscopes, and proximity sensors, which are not relevant to the field of biological imaging.

It is possible that "DSA8" is a proprietary internal designation for a compound not yet disclosed
in the public domain, a newly synthesized molecule pending publication, or a potential
typographical error in the query.

For researchers, scientists, and drug development professionals seeking to utilize fluorescence
microscopy, a vast array of well-characterized fluorescent probes are available. These probes
can be used to label specific cellular components, track molecular interactions, and quantify
biological processes. The selection of an appropriate fluorescent probe is critical and depends
on the specific application, the instrumentation available, and the biological system under
investigation.

General Guidance for Selecting a Fluorescent Probe:

» Target Specificity: Does the probe label a specific organelle, protein, nucleic acid, or ion?
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» Photophysical Properties: What are the excitation and emission maxima? What is its
quantum yield and photostability?

o Live-Cell vs. Fixed-Cell Imaging: Is the probe cell-permeable and non-toxic for live-cell
imaging, or is it intended for use in fixed and permeabilized samples?

» Multiplexing Capability: Can the probe be used in conjunction with other fluorophores with
minimal spectral overlap?

 Instrumentation Compatibility: Are the excitation and emission spectra of the probe
compatible with the light sources and filter sets of the available microscope?

Recommendation:

We recommend that you verify the name and source of "DSA8." If it is a novel compound,
consulting the provider for a detailed datasheet, including its chemical structure, spectral
properties, and protocols for use, is essential.

If "DSA8" is a misnomer, we encourage you to search for fluorescent probes based on your
specific experimental needs. Reputable suppliers of fluorescent probes provide extensive
documentation and support to guide your selection and experimental setup.

Due to the lack of information on "DSA8," we are unable to provide specific application notes,
protocols, data tables, or diagrams as requested. Should you obtain further details about this
compound, we would be pleased to assist in generating the required documentation.

 To cite this document: BenchChem. [Application Note: Using DSAS8 in Fluorescence
Microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663357#using-dsa8-in-fluorescence-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1663357?utm_src=pdf-body
https://www.benchchem.com/product/b1663357?utm_src=pdf-body
https://www.benchchem.com/product/b1663357?utm_src=pdf-body
https://www.benchchem.com/product/b1663357#using-dsa8-in-fluorescence-microscopy
https://www.benchchem.com/product/b1663357#using-dsa8-in-fluorescence-microscopy
https://www.benchchem.com/product/b1663357#using-dsa8-in-fluorescence-microscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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